Cas no 133039-82-4 (4-Pyrimidinethiol (9CI))

• Product name: 4-Pyrimidinethiol (9CI)
• CAS No: 133039-82-4
• MF: C₄H₄N₂S
• MW: 112.15300
• CID: 899383

4-Pyrimidinethiol (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinethiol (9CI)
• 4-Pyridiminethiol
• 4-iMino-3,4-dihydropyridine-2-thiol

Computed Properties

• Exact Mass: 112.009519g/mol
• Surface Charge: 0
• XLogP3: -0.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.009519g/mol
• Monoisotopic Mass: 112.009519g/mol
• Topological Polar Surface Area: 56.5Ų
• Heavy Atom Count: 7
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 64.58000
• LogP: 0.76530